4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester

• CAS No.: 20586-29-2
• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: dimethyl 4-methylcyclohex-4-ene-1,2-dicarboxylate
• InChI: InChI=1S/C11H16O4/c1-7-4-5-8(10(12)14-2)9(6-7)11(13)15-3/h4,8-9H,5-6H2,1-3H3
• InChI Key: GODQWBQDOFWJQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(C(C1)C(=O)OC)C(=O)OC

Description

4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Isoprene (350 g, 5.1 mol) and dimethyl maleate (741 g, 5.1 mol) were loaded into a stainless steel autoclave. The autoclave was sealed and heated to 150° C. The temperature of the autoclave increased to 195° C. due to the heat of the reaction. The temperature was held at 160° C. for 1 hour. Gas chromatography (GC) analysis indicated the completion of the reaction. The autoclave was then cooled to room temperature. Simple distillation of the resulting mixture provided 4-methyl-cyclohex-4-ene-1,2-dicarboxylic acid dimethyl ester (725 g, 3.4 mol, 66% yield) as a light yellow liquid.